2-(3,4-Difluoroanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 2-(3,4-difluoroanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C15H8F2N4OS/c16-10-6-5-8(7-11(10)17)18-14-20-21-13(22)9-3-1-2-4-12(9)19-15(21)23-14/h1-7H,(H,18,20)
• InChI Key: MUMLOLBYTOJPCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N3C(=N2)SC(=N3)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C15H8F2N4OS
• Molecular Weight: 330.3 g/mol

Description

2-(3,4-Difluoroanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one (DFAQ) is a novel compound that has gained attention in recent years due to its potential applications in scientific research. DFAQ is a small molecule inhibitor that has been shown to target specific signaling pathways in cells.

Scientific Research Applications

Anticancer Activity

Research has shown that compounds with the quinazolin-4(3H)-one moiety, including derivatives like 2-(3,4-Difluoroanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one, exhibit significant anticancer activities. For instance, Joseph et al. (2010) synthesized novel 3-(1, 3, 4-thiadiazol-2-yl)-quinazolin-4-(3H)-ones and evaluated their in vitro and in vivo anticancer activities. They found that these compounds, including one similar to the compound , showed promising results against human cervical cancer cells and in tumor inhibition in mice (Joseph et al., 2010).

Anti-Inflammatory Agents

Derivatives of [1,3,4]-thiadiazolo[2,3-b]quinazolin-5(4H)-ones have also been explored for their anti-inflammatory properties. A study by Thorat et al. (2021) involved the synthesis of various derivatives and their evaluation for anti-inflammatory activity. These compounds showed potential in both in vitro and in vivo settings (Thorat et al., 2021).

Anti-Acute Myeloid Leukemia Activities

Li et al. (2012) conducted a study on 2-(quinazolin-4-ylthio)thiazole derivatives, optimizing their anti-acute myeloid leukemia (AML) activities. They identified compounds with significant potency against FLT3-driven AML cells, highlighting the potential therapeutic applications of these derivatives in treating AML (Li et al., 2012).

Anticonvulsant and CNS Depressant Activity

Quinazolinone derivatives have been synthesized and evaluated for their anticonvulsant and central nervous system (CNS) depressant activities. Mishra et al. (2007) found that certain 2-methyl-3-(l'3'4'-thiadiazoyl)-4(3H)quinazolinones displayed both anticonvulsant and CNS depressant effects, which could be beneficial in the treatment of neurological disorders (Mishra et al., 2007).

Antimicrobial Activity

Research has also been focused on the antimicrobial properties of quinazolinone derivatives. Jatav et al. (2006) synthesized novel 2-methyl-3-(1'3'4'-thiadiazoyl)-4-(3H) quinazolinones and found that they exhibited both antibacterial and antifungal activities against various microorganisms (Jatav et al., 2006).